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Compound of Interest

Compound Name: 3,6-Anhydro-L-galactose

CAS No.: 28251-55-0

Cat. No.: B1288611

Get Quote

Disclaimer: This document provides general guidance for the proper disposal of 3,6-Anhydro-
L-galactose. It is imperative for all laboratory personnel to consult their institution's specific

safety protocols and local regulations before handling and disposing of any chemical waste.

3,6-Anhydro-L-galactose is a sugar derivative that is generally not classified as a hazardous

substance.[1] However, adherence to proper laboratory safety and waste disposal procedures

is essential to ensure a safe working environment and compliance with environmental

regulations.

Physicochemical Properties of 3,6-Anhydro-L-galactose
A summary of the key physical and chemical properties of 3,6-Anhydro-L-galactose is

provided in the table below.
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Property Value

Molecular Formula C₆H₁₀O₅[2][3]

Molecular Weight 162.14 g/mol [2][3]

Appearance White solid[4]

Solubility Soluble in water[4][5]

Odor Odorless[4]

Melting Point 167 °C / 332.6 °F (for D-isomer)[4]

Immediate Safety and Handling
Before beginning any disposal procedures, ensure that you are wearing the appropriate

Personal Protective Equipment (PPE).

Eye Protection: Wear safety glasses or chemical safety goggles.[4]

Hand Protection: Wear chemically resistant gloves.[1]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[4]

Handle the chemical in a well-ventilated area to avoid dust formation and inhalation.[4]

Step-by-Step Disposal Procedures
The following sections provide a step-by-step guide for the disposal of 3,6-Anhydro-L-
galactose in different forms. A workflow diagram is also provided below to illustrate the

decision-making process.

Disposal of Solid 3,6-Anhydro-L-galactose
Waste Characterization: Confirm that the 3,6-Anhydro-L-galactose waste is not mixed with

any hazardous substances. If it is mixed with a hazardous waste, the entire mixture must be

treated as hazardous waste.[6]
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Consult Institutional Guidelines: Review your institution's policies for the disposal of non-

hazardous solid chemical waste.[1] Some institutions may require all chemical waste,

regardless of hazard classification, to be disposed of through their environmental health and

safety (EHS) department.[7]

Packaging:

Place the solid 3,6-Anhydro-L-galactose waste in a sealed, leak-proof container.[7]

The container should be clearly labeled with the name of the chemical ("3,6-Anhydro-L-
galactose") and marked as "non-hazardous waste".[7]

Disposal:

If permitted by your institution, the sealed and labeled container of non-hazardous solid

waste may be disposed of in the regular laboratory trash.[4]

Do not place open containers of chemicals in the laboratory trash, as this may pose a risk

to custodial staff.[8]

If required by your institution, arrange for a pickup of the chemical waste by the EHS

department.[9]

Disposal of 3,6-Anhydro-L-galactose Solutions
Waste Characterization:

Ensure the solution only contains 3,6-Anhydro-L-galactose and a non-hazardous solvent

(e.g., water).

Check the pH of the solution. For drain disposal, the pH should typically be between 6.0

and 9.5.[7]

Consult Local Regulations: Verify with your institution's EHS department and local

wastewater regulations whether the drain disposal of this specific non-hazardous chemical is

permissible.[8][10]

Disposal:
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If drain disposal is permitted, pour the solution down the drain with plenty of running water.

If drain disposal is not permitted, collect the solution in a sealed and clearly labeled

container. The label should include the chemical name, concentration, and be marked as

"non-hazardous waste". Arrange for disposal through your institution's EHS department.[9]

Disposal of Empty Containers
Properly managing empty chemical containers reduces waste and disposal costs.[1]

Triple Rinsing:

Rinse the empty container that held 3,6-Anhydro-L-galactose with a suitable solvent

(e.g., water) three times.[9]

The rinsate should be collected and disposed of as non-hazardous liquid waste, following

the procedures outlined above for solutions.[1]

Container Defacing:

After triple rinsing and allowing the container to dry, deface or remove the original label to

prevent confusion.[8]

Final Disposal:

The triple-rinsed and defaced container can typically be disposed of in the regular trash or

recycling, according to your institution's guidelines.[9]

Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of 3,6-
Anhydro-L-galactose.
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Start: Have 3,6-Anhydro-L-galactose Waste

Identify Waste Form
(Solid, Solution, or Empty Container)

Solid Waste

Solid

Aqueous Solution

Solution

Empty Container

Container

Consult Institutional Policy for
Non-Hazardous Solid Waste

Consult Institutional Policy & Local Regulations
for Drain Disposal (Check pH)

Triple Rinse Container with
Appropriate Solvent

Package in Sealed, Labeled Container
and Dispose in Regular Trash

Permitted

Package in Sealed, Labeled Container
and Contact EHS for Pickup

Not Permitted

Dispose Down Drain with
Copious Amounts of Water

Permitted

Collect in Sealed, Labeled Container
and Contact EHS for Pickup

Not Permitted

Collect Rinsate Deface or Remove Label

Treat as Solution Waste

Dispose of Container in
Recycling or Regular Trash

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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